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Compound of Interest

Compound Name: AMO 1618

Cat. No.: B1667252 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the chemical and biological properties of AMO-1618, a widely used

plant growth retardant. This document delves into its chemical structure, physicochemical

characteristics, and its well-established mechanism of action as an inhibitor of gibberellin

biosynthesis.

Chemical Identity and Structure
AMO-1618 is a quaternary ammonium salt. Its systematic name is 4-hydroxy-5-isopropyl-2-

methylphenyltrimethylammonium chloride, 1-piperidinecarboxylate. While a definitive CAS

number is not readily available in public databases, its chemical identity is well-established in

scientific literature.

Molecular Formula: C₁₈H₃₁ClN₂O₂

Chemical Structure:

While a 2D structure is not available in the search results, based on its systematic name, the

structure consists of a substituted phenyl ring connected to a trimethylammonium chloride

group and a piperidinecarboxylate moiety.
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A summary of the known physicochemical properties of AMO-1618 is presented in Table 1. As

a quaternary ammonium salt, it exhibits properties typical of this class of compounds, including

good water solubility.[1][2]

Table 1: Physicochemical Properties of AMO-1618

Property Value Reference

Appearance White solid

Melting Point 151-153 °C

Solubility
Soluble in water and methanol;

Insoluble in ether.

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
AMO-1618 is a potent inhibitor of gibberellin (GA) biosynthesis in plants.[3][4][5] Gibberellins

are a class of diterpenoid hormones that play crucial roles in various developmental processes,

including stem elongation, seed germination, and flowering. AMO-1618 exerts its inhibitory

effect by targeting the early steps of the GA biosynthesis pathway.[3][4][5]

Specifically, it blocks the activity of two key enzymes:

ent-copalyl diphosphate synthase (CPS): This enzyme catalyzes the conversion of

geranylgeranyl diphosphate (GGPP) to ent-copalyl diphosphate (CPP).[3][5]

ent-kaurene synthase (KS): This enzyme is responsible for the subsequent conversion of

CPP to ent-kaurene.[3][5]

By inhibiting these enzymes, AMO-1618 effectively halts the production of ent-kaurene, a

critical precursor for all gibberellins. This leads to a reduction in the endogenous levels of

bioactive GAs, resulting in the characteristic growth-retardant effects.

The following diagram illustrates the early stages of the gibberellin biosynthesis pathway and

the specific points of inhibition by AMO-1618.
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Preparation

Treatment

Incubation & Observation

Analysis

Select uniform plant material

Prepare AMO-1618 solutions
(various concentrations)

Apply AMO-1618 to plants
(e.g., soil drench, foliar spray)

Grow plants under
controlled conditions

Measure growth parameters
(height, weight, etc.)

Extract gibberellins
from plant tissue

Quantify gibberellin levels
(e.g., HPLC, GC-MS)

Statistical analysis of
growth and GA data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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